(E)-1'-(styrylsulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

• IUPAC Name: 1'-[(E)-2-phenylethenyl]sulfonylspiro[2-benzofuran-3,4'-piperidine]-1-one
• InChI: InChI=1S/C20H19NO4S/c22-19-17-8-4-5-9-18(17)20(25-19)11-13-21(14-12-20)26(23,24)15-10-16-6-2-1-3-7-16/h1-10,15H,11-14H2/b15-10+
• InChI Key: SALUCRQWPCNZCY-XNTDXEJSSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3C(=O)O2)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCC12C3=CC=CC=C3C(=O)O2)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C20H19NO4S
• Molecular Weight: 369.4 g/mol

Description

(E)-1'-(styrylsulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one, commonly known as SBI-425, is a small molecule inhibitor that has been studied for its potential therapeutic applications. SBI-425 has been shown to inhibit the activity of a specific enzyme, which has been implicated in a variety of diseases.

Scientific Research Applications

Sigma Receptor Ligands

Spiro[isobenzofuran-1(3H),4'-piperidines] and related derivatives have been synthesized and evaluated as sigma ligands, exhibiting selectivity and high affinity for sigma 2 binding sites. These compounds, by altering their N-substituent sizes and lipophilicity, demonstrate significant variance in affinity and selectivity towards sigma 1 and sigma 2 receptors, highlighting their potential in designing receptor-specific drugs (Moltzen, Perregaard, & Meier, 1995).

Antihypertensive and Diuretic Properties

N-sulfur derivatives of spiro[isobenzofuran-1(3H),4'-piperidines] have shown species-specific antihypertensive and diuretic activities in rats, suggesting their applicability in treating hypertension and conditions requiring diuresis (Klioze & Novick, 1978).

Central Nervous System Agents

These compounds have also been explored for their potential as central nervous system agents, with synthesis strategies aimed at enhancing their activity against conditions like depression and tetrabenazine-induced ptosis. This research indicates a possibility for the development of novel antidepressants or other CNS-targeting drugs (Bauer et al., 1976).

Antimycobacterial Activity

Spiro compounds derived from pyridinones have been evaluated for their in vitro activity against Mycobacterium tuberculosis, showing significant antimycobacterial efficacy. This suggests their potential role in treating tuberculosis, especially multidrug-resistant strains (Ranjith Kumar et al., 2009).

Analytical Applications

Fluorine-substituted spirosteroidalthiazolidin-4-one derivatives of sulfa drugs have been synthesized and evaluated for their antimicrobial activities and analytical applications in detecting bismuth(III) in water, showcasing the versatility of spiro compounds in both therapeutic and environmental monitoring contexts (Makki et al., 2016).